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Study Focus
/ Parameter

Dobkin et al. (1973) [1] Mazze et al. (1994) [2]

Study
Objective

Measure serum fluoride levels after

enflurane anesthesia.

Determine the P450 isoform

responsible for enflurane metabolism
in vivo using disulfiram inhibition.

Patients 66 patients undergoing major abdominal
surgery with enflurane [1].

20 patients randomized to receive
disulfiram (n=10) or nothing (n=10)

before enflurane anesthesia [2].

Key Findings Confirmed that enflurane is metabolically

biodegraded, releasing fluoride ion. Highest
levels were lower than those with

methoxyflurane [1].

Disulfiram (a CYP2E1 inhibitor)

completely abolished the rise in
plasma fluoride concentration seen in

control patients [2].

| Quantitative Data | Specific fluoride levels not detailed in abstract, but stated as lower than

methoxyflurane [1]. | Control Group: Plasma fluoride rose from 3.6 ± 1.5 μmol/L (baseline) to 24.3 ± 3.8

μmol/L (peak). Disulfiram Group: No significant rise in plasma fluoride [2]. | | Conclusion | Enflurane is

slightly metabolized, but the risk of fluoride-induced toxicity is remote with recommended use [1]. |

CYP2E1 is the predominant P450 isoform responsible for human clinical enflurane metabolism in vivo [2]. |
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Metabolic Pathway and Protein Adduct Formation

The oxidative metabolism of enflurane proceeds through a specific pathway, resulting in a reactive species

that can cause cellular toxicity. The following diagram illustrates this process and the subsequent formation

of protein adducts.
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Enflurane metabolism and protein binding pathway.

The process illustrated above is a key mechanism for the hepatotoxicity associated with halogenated ether

anesthetics, as the covalent modification of liver proteins can generate an immune response upon subsequent

exposures [3].
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Detailed Experimental Protocol: Clinical CYP2E1
Inhibition Study

The 1994 clinical trial by Mazze et al. provides a robust methodology for investigating the role of a specific

cytochrome P450 enzyme in human subjects [2].

Objective: To test the hypothesis that cytochrome P450 2E1 (CYP2E1) is the predominant isoform
responsible for enflurane metabolism in humans in vivo [2].

Study Design: A randomized clinical trial involving 20 patients undergoing elective surgery.
Intervention Group (n=10): Received 500 mg of disulfiram orally the evening before surgery.

Disulfiram is metabolized in vivo to a selective inhibitor of CYP2E1.
Control Group (n=10): Received no pre-treatment [2].

Anesthetic Protocol: All patients received a standardized anesthetic regimen with 2.2% end-tidal
enflurane in oxygen for a duration of 3 hours [2].

Primary Measurements:
Blood Enflurane Concentration: Measured by gas chromatography to ensure equivalent

anesthetic dosing between groups.
Plasma Fluoride Concentration: Quantified using an ion-selective electrode at baseline and

peak levels.
Urinary Fluoride Excretion: Measured on postoperative days 1 and 2 [2].

Key Outcome: The near-total inhibition of fluoride ion production in the disulfiram group provided
direct evidence that CYP2E1 is the primary enzyme responsible for enflurane defluorination in

humans [2].

Nephrotoxic Potential and Comparative Context

The metabolism of enflurane and the release of fluoride ions must be considered in the context of renal risk.

Fluoride and Nephrotoxicity: Inorganic fluoride is a known nephrotoxin. It can inhibit several

enzyme systems in the kidney, disrupting sodium transport in the proximal tubule and the action of
antidiuretic hormone [4] [5]. A plasma fluoride concentration of 50 μmol/L is a recognized threshold

for potential nephrotoxic effects, which can manifest as nephrogenic diabetes insipidus [4] [5].
Comparative Risk: While enflurane metabolism produces measurable fluoride ions, its nephrotoxic
potential is significantly lower than that of methoxyflurane (an agent withdrawn due to kidney
injury) and is generally considered a remote risk with standard clinical use [1]. In contrast, anesthetics

like desflurane undergo minimal metabolism (0.02%) and result in no clinically significant rise in
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fluoride ions [6]. Modern research on other agents, like sevoflurane, now also investigates its

degradation product "Compound A" as a potential source of renal tubular toxicity [4] [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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